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Compound of Interest

Compound Name: N-Nitroso-N-methylurethane

An In-depth Technical Guide to the Chemical Properties of N-Nitroso-N-methylurethane

This guide provides a comprehensive technical overview of N-Nitroso-N-methylurethane
(NMU), a compound of significant interest in chemical synthesis and toxicology. As a potent
alkylating agent and a historical precursor to diazomethane, a thorough understanding of its
chemical properties is paramount for researchers, scientists, and professionals in drug
development. This document moves beyond a simple recitation of facts to explore the causality
behind its reactivity, the mechanisms of its biological activity, and the self-validating protocols
required for its safe handling.

Introduction: Identity and Significance

N-Nitroso-N-methylurethane, with the CAS Number 615-53-2, is the ethyl ester of
methylnitroso-carbamic acid.[1][2] Historically, it was a key laboratory reagent for the synthesis
of diazomethane, a versatile methylating agent.[2] However, due to its extreme toxicity and
instability, its use has been largely superseded by safer alternatives. Today, its primary
relevance is as a research chemical, particularly in the study of carcinogenesis, owing to its
potent ability to induce cancer in animal models.[1][2] Its study provides critical insights into the
mechanisms of chemical-induced mutagenesis and oncogenesis.

Chemical Structure and Identification

The structure of N-Nitroso-N-methylurethane features a nitroso group attached to a nitrogen
atom, which is also bonded to a methyl group and a urethane functional group. This specific
arrangement is responsible for its characteristic reactivity.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b032213?utm_src=pdf-interest
https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/12001
https://oehha.ca.gov/chemicals/n-nitroso-n-methylurethane
https://oehha.ca.gov/chemicals/n-nitroso-n-methylurethane
https://pubchem.ncbi.nlm.nih.gov/compound/12001
https://oehha.ca.gov/chemicals/n-nitroso-n-methylurethane
https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Figure 1: Chemical Structure of N-Nitroso-N-methylurethane.

Physicochemical Properties

N-Nitroso-N-methylurethane is typically encountered as a yellow to pink or orange liquid with

a sweet odor.[1] Its physical state can also be described as a solid.[1] A summary of its key

physicochemical properties is presented below.

Property Value Source
ethyl N-methyl-N-

IUPAC Name ) PubChem[1]
nitrosocarbamate

CAS Number 615-53-2 PubChem[1]

Molecular Formula CaHsN20s3 PubChem[1]

Molecular Weight 132.12 g/mol PubChem[1]

Appearance Yellow to pink liquid; Solid PubChem[1]

Odor Sweet PubChem[1]

Density 1.133 g/cm3 at 20°C PubChem[1]

N ) 62-64°C at 12 mmHg; 70°C at

Boiling Point PubChem[1]
27 mmHg

Vapor Pressure 1.18 mm Hg at 25°C PubChem[1]

Water Solubility 36.99 g/L at 24°C ChemicalBook][3]

Refractive Index 1.43632 at 20°C/D PubChem|[1]

Chemical Reactivity and Decomposition

The chemical behavior of N-Nitroso-N-methylurethane is dominated by the lability of the N-

nitroso group, which makes it both a useful reagent and a hazardous substance.

Stability and Storage
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N-Nitroso-N-methylurethane is an unstable compound.[1] It is sensitive to light, and
spontaneous decomposition can occur, particularly upon heating.[1] For this reason, it must be
stored under refrigeration (0-10°C) and inert gas.[4] It is critical to note that it may become
explosive if stored above 15°C.[1] Its stability in aqueous solutions is highly pH-dependent, with
rapid decomposition occurring under alkaline conditions.[1] The reported half-lives at 20°C
illustrate this instability:

pH 6.0: 120 hours

pH 7.0: 80 hours

pH 8.0: 17.5 hours

pH 9.0: 0.9 hours[1]

Generation of Diazomethane

The most significant reaction of N-Nitroso-N-methylurethane is its decomposition in the
presence of a strong base, such as potassium hydroxide (KOH), to generate diazomethane
(CHz2N2). This reaction was a classical method for preparing diazomethane for laboratory use.

Causality of the Reaction: The mechanism is initiated by the nucleophilic attack of a hydroxide
ion on the carbonyl carbon of the urethane. This is the key step that leads to the collapse of the
molecule. The subsequent rearrangement and elimination are driven by the formation of highly
stable products like nitrogen gas (in the subsequent reaction of diazomethane) and carbonate.
The process is exothermic and produces a toxic, explosive gas (diazomethane), necessitating
extreme caution.
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Figure 2: Workflow for Diazomethane generation from N-Nitroso-N-methylurethane.
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Experimental Protocol: In Situ Generation of
Diazomethane (lllustrative)

This protocol is provided for educational purposes to illustrate the chemical principles. Due to
the extreme hazards, this procedure has been replaced by safer alternatives (e.g., using
Diazald®). This experiment should not be performed without extensive safety reviews and
appropriate engineering controls.

o Glassware and Setup: A two-neck, round-bottom flask equipped with a dropping funnel and a
condenser is required. All glass joints must be fire-polished and smooth to prevent grinding,
which could initiate a detonation of diazomethane. No ground glass joints should be used.
The receiving flask for the diazomethane-ether solution must be cooled in an ice bath.

o Reagents: A solution of N-Nitroso-N-methylurethane in diethyl ether is placed in the
dropping funnel. A concentrated aqueous solution of potassium hydroxide is placed in the
reaction flask.

e Reaction: The reaction flask is gently warmed in a water bath to approximately 60-70°C. The
N-Nitroso-N-methylurethane solution is added dropwise from the funnel.

o Causality: The slow, dropwise addition is critical to control the rate of the exothermic
reaction and the evolution of the gaseous diazomethane product. The warming provides
the activation energy but must be carefully controlled to prevent uncontrolled
decomposition.

« Distillation: As diazomethane forms, it co-distills with the ether solvent. The condenser cools
the vapor, and the yellow diazomethane-ether solution collects in the chilled receiving flask.

o Causality: Co-distillation immediately removes the explosive product from the reaction
mixture, preventing the buildup of a dangerous concentration. The ice bath keeps the
collected solution cold to enhance stability.

o Neutralization: The resulting diazomethane solution is typically used immediately for
subsequent reactions, such as the esterification of carboxylic acids.
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Toxicology and Carcinogenicity: The Alkylating
Mechanism

N-Nitroso-N-methylurethane is recognized as a potent carcinogen.[1][5] It is listed by the
California Office of Environmental Health Hazard Assessment (OEHHA) as a chemical known
to cause cancer.[2] Its toxicity is not due to the intact molecule but to its decomposition
products.

Mechanism of Action: In biological systems, N-Nitroso-N-methylurethane can decompose to
form a highly reactive electrophilic species, a methyldiazonium ion (CHsNz2") or a related
methyl cation equivalent. This electrophile readily attacks nucleophilic sites on biological
macromolecules, most significantly the bases within DNA.[1]

The primary mode of DNA damage is methylation.[1] The main reaction product is 7-
methylguanine, with other adducts like 3-methyladenine also being formed.[1] Methylation at
the O® position of guanine is particularly mutagenic, as it can lead to mispairing with thymine
instead of cytosine during DNA replication. If not repaired by cellular machinery, this results in a
G:C to A:T transition mutation, a permanent alteration of the genetic code that can lead to the
initiation of cancer.

Reactive Electrophile
(e.g., CHsN2*)

N-Nitroso-N- Spontaneous or
methylurethane Enzymatic Decomposition

Alkylation DNA Adduct Replication Error e
(Methylation of DNA) (e.g., O°-methylguanine) (GC — AT Transition) |~ [Rbe

Click to download full resolution via product page
Figure 3: Carcinogenic mechanism of N-Nitroso-N-methylurethane via DNA alkylation.

Safety, Handling, and Disposal

Given its instability and high toxicity, N-Nitroso-N-methylurethane must be handled with
extreme caution as a carcinogen.[1][4]
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Personal Protective Equipment (PPE)

o Gloves: Double-gloving with chemically resistant gloves (e.qg., nitrile) is mandatory.
o Eye Protection: Chemical safety goggles and a face shield must be worn.
o Lab Coat: A designated lab coat, preferably disposable, should be used.

» Respiratory Protection: All work must be conducted in a certified chemical fume hood to
prevent inhalation of the volatile and toxic compound.[4]

Handling and Storage

o Store refrigerated (0-10°C) in a tightly closed container under an inert atmosphere.[4]
e Avoid heat, light, and ignition sources.[1][4]
e Do not handle until all safety precautions have been read and understood.[4]

» Do not eat, drink, or smoke in the work area.[4]

Spill and Emergency Response

o Spill: Evacuate the area. Eliminate all ignition sources. Do not touch spilled material unless
wearing appropriate PPE.[1] Absorb with an inert material and collect in a sealed container
for hazardous waste disposal.

e EXxposure:

o

Skin Contact: Immediately wash with plenty of soap and water.[4]

o

Eye Contact: Rinse cautiously with water for several minutes.

[¢]

Inhalation: Remove the person to fresh air. Call a poison center or doctor if you feel
unwell.[4]

[¢]

Ingestion: Immediately call a POISON CENTER or doctor. Rinse mouth.[4]

Waste Disposal
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All waste containing N-Nitroso-N-methylurethane, including contaminated labware and PPE,
must be disposed of as hazardous chemical waste in accordance with local, state, and federal
regulations.[4] Chemical inactivation procedures, similar to those for other nitrosamides, may
involve treatment with a sodium thiosulfate solution under basic conditions, but this must be
validated and performed by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/N0265
https://www.benchchem.com/product/b032213?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/12001
https://pubchem.ncbi.nlm.nih.gov/compound/12001
https://oehha.ca.gov/chemicals/n-nitroso-n-methylurethane
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9109676_EN.htm
https://www.tcichemicals.com/IN/en/p/N0265
https://www.tcichemicals.com/IN/en/p/N0265
https://pubmed.ncbi.nlm.nih.gov/13887948/
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-chemical-properties
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-chemical-properties
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-chemical-properties
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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